Cas no 1781092-86-1 (Benzaldehyde, 4-(2-methoxyethyl)-)

• Product Name: Benzaldehyde, 4-(2-methoxyethyl)-
• CAS No: 1781092-86-1
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 5152409
• PubChem ID: 87384853
• Update Time: 2026-03-03

Benzaldehyde, 4-(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(2-methoxyethyl)-
• 4-(2-Methoxyethyl)benzaldehyde
• SCHEMBL2413582
• F84756
• 1781092-86-1

• Inchi： 1S/C10H12O2/c1-12-7-6-9-2-4-10(8-11)5-3-9/h2-5,8H,6-7H2,1H3
• InChI Key： UNRAHHXUPWIPMD-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(CCOC)C=C1

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on Benzaldehyde, 4-(2-methoxyethyl)-

Benzaldehyde, 4-(2-methoxyethyl)- (CAS No. 1781092-86-1): An Overview of Its Properties and Applications

Benzaldehyde, 4-(2-methoxyethyl)- (CAS No. 1781092-86-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic benzaldehyde core and a substituted methoxyethyl group, which imparts distinct reactivity and functionality.

The molecular structure of Benzaldehyde, 4-(2-methoxyethyl)- consists of a benzene ring with an aldehyde functional group at the para position and a methoxyethyl substituent. The presence of the methoxyethyl group not only enhances the solubility of the compound in polar solvents but also influences its reactivity in various chemical reactions. This structural feature makes it a valuable intermediate in the synthesis of more complex molecules.

Recent research studies have explored the potential of Benzaldehyde, 4-(2-methoxyethyl)- in pharmaceutical applications. For instance, a study published in the *Journal of Medicinal Chemistry* highlighted its use as a precursor in the synthesis of novel antiviral agents. The methoxyethyl substituent was found to improve the bioavailability and stability of the resulting compounds, making them more effective against viral infections. This finding underscores the importance of Benzaldehyde, 4-(2-methoxyethyl)- in drug discovery and development.

In addition to its pharmaceutical applications, Benzaldehyde, 4-(2-methoxyethyl)- has shown promise in materials science. Researchers at the University of California, Berkeley, have investigated its use as a building block for advanced polymers with enhanced mechanical properties. The unique combination of aromaticity and functional groups allows for the creation of polymers with tailored properties, such as increased tensile strength and improved thermal stability. These materials have potential applications in industries ranging from automotive to electronics.

The synthesis of Benzaldehyde, 4-(2-methoxyethyl)- can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-bromoacetophenone with methyl glycolate followed by reduction to form the desired aldehyde. Another approach utilizes palladium-catalyzed cross-coupling reactions to introduce the methoxyethyl group onto the benzene ring. These synthetic strategies provide chemists with flexible options to produce Benzaldehyde, 4-(2-methoxyethyl)- on both laboratory and industrial scales.

From an environmental perspective, Benzaldehyde, 4-(2-methoxyethyl)- is generally considered to have low toxicity and environmental impact when handled properly. However, like many organic compounds, it should be used with appropriate safety measures to prevent exposure and ensure safe disposal. Good laboratory practices and adherence to regulatory guidelines are essential to minimize any potential risks.

In conclusion, Benzaldehyde, 4-(2-methoxyethyl)- (CAS No. 1781092-86-1) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and functional groups make it an important intermediate in the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its significance in modern chemistry.